![molecular formula C15H13BrN2OS B8497151 2-bromo-3-(3-methoxyphenyl)-6-methylthieno[2,3-b]pyridin-4-amine](/img/structure/B8497151.png)
2-bromo-3-(3-methoxyphenyl)-6-methylthieno[2,3-b]pyridin-4-amine
Cat. No. B8497151
M. Wt: 349.2 g/mol
InChI Key: GJNWNTFJUJAQSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09029545B2
Procedure details
Alternatively, 4-amino-2-bromo-6-methyl-3-[3-(methyloxy)-phenyl]thieno-[2,3-b]pyridine-5-carboxylic acid (856 mg, 2.177 mmol) (Description 16) in diphenyl ether (8 mL, 50.3 mmol) was heated at 200° C. for 4.5 h and stand at RT overnight for 16 h. The mixture was purified by chromatography on silica gel, eluting with a gradient of 0-100% ethyl acetate in cyclohexane, to give the title compound (471 mg).
Quantity
856 mg
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7](C(O)=O)=[C:6]([CH3:11])[N:5]=[C:4]2[S:12][C:13]([Br:23])=[C:14]([C:15]3[CH:20]=[CH:19][CH:18]=[C:17]([O:21][CH3:22])[CH:16]=3)[C:3]=12.C1(OC2C=CC=CC=2)C=CC=CC=1>>[Br:23][C:13]1[S:12][C:4]2[N:5]=[C:6]([CH3:11])[CH:7]=[C:2]([NH2:1])[C:3]=2[C:14]=1[C:15]1[CH:20]=[CH:19][CH:18]=[C:17]([O:21][CH3:22])[CH:16]=1
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Inputs
Step One
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Name
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|
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Quantity
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856 mg
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|
Type
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reactant
|
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Smiles
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NC1=C2C(=NC(=C1C(=O)O)C)SC(=C2C2=CC(=CC=C2)OC)Br
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Name
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|
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Quantity
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8 mL
|
|
Type
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reactant
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Smiles
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C1(=CC=CC=C1)OC1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture was purified by chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with a gradient of 0-100% ethyl acetate in cyclohexane
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
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Type
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product
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Smiles
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BrC1=C(C2=C(N=C(C=C2N)C)S1)C1=CC(=CC=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 471 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 61.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
